Cas no 2580091-13-8 (rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans)

• Product Name: rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans
• CAS No: 2580091-13-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD34183157
• CID: 5670719
• PubChem ID: 155971419
• Update Time: 2025-06-10

rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

• EN300-26862704
• rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate
• 2580091-13-8
• rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans
• Cyclopentanecarboxylic acid, 3-(4-aminophenyl)-, methyl ester, (1R,3R)-

• MDL： MFCD34183157
• Inchi： 1S/C13H17NO2/c1-16-13(15)11-3-2-10(8-11)9-4-6-12(14)7-5-9/h4-7,10-11H,2-3,8,14H2,1H3/t10-,11-/m1/s1
• InChI Key： RTBKBYVEMLAADA-GHMZBOCLSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@@H](C2=CC=C(N)C=C2)C1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 350.8±42.0 °C(Predicted)
• pka: 5.05±0.10(Predicted)

Additional information on rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans

Introduction to Rac-Methyl (1R,3R)-3-(4-Aminophenyl)cyclopentane-1-carboxylate, Trans (CAS No. 2580091-13-8)

Rac-Methyl (1R,3R)-3-(4-Aminophenyl)cyclopentane-1-carboxylate, Trans (CAS No. 2580091-13-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans is noteworthy for its cyclopentane ring and the presence of an amino group on a phenyl ring. The racemic nature of the compound indicates that it is a mixture of two enantiomers, each with distinct stereochemical configurations. The trans configuration refers to the spatial arrangement of the substituents on the cyclopentane ring, which can significantly influence the compound's biological activity and pharmacological properties.

In terms of synthesis, rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans can be prepared through various synthetic routes. One common method involves the reaction of 4-nitrophenylacetonitrile with cyclopentanone in the presence of a suitable catalyst, followed by reduction and esterification steps. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure forms of this compound, which can be crucial for optimizing its therapeutic potential.

The biological activities of rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In particular, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. These findings suggest that rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Beyond its anti-inflammatory effects, rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings open up new avenues for exploring the use of rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans has also been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in vivo, making it a promising candidate for drug development. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

The safety profile of rac-methyl (1R,3R)-3-(4-aminophenyl)cyclopentane-1-carboxylate, trans has been evaluated through various preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, Rac-Methyl (1R,3R)-3-(4-Aminophenyl)cyclopentane-1-Carboxylate, Trans (CAS No. 2580091-13-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.